Cas no 1414959-16-2 (2-Difluoromethyl-4-nitro-benzooxazole)
1414959-16-2 structure
Product Name:2-Difluoromethyl-4-nitro-benzooxazole
CAS No:1414959-16-2
MF:C8H4F2N2O3
MW:214.125768661499
CID:5018869
Update Time:2023-08-25
2-Difluoromethyl-4-nitro-benzooxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Difluoromethyl-4-nitro-benzooxazole
- 2-(difluoromethyl)-4-nitro-1,3-benzoxazole
- SB33446
- 2-(Difluoromethyl)-4-nitrobenzo[d]oxazole
-
- Inchi: 1S/C8H4F2N2O3/c9-7(10)8-11-6-4(12(13)14)2-1-3-5(6)15-8/h1-3,7H
- InChI Key: KHEXVNXLOQLRCI-UHFFFAOYSA-N
- SMILES: FC(C1=NC2C(=CC=CC=2O1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- XLogP3: 2.2
- Topological Polar Surface Area: 71.8
2-Difluoromethyl-4-nitro-benzooxazole Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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